2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol

• Molecular Formula: C8H5F4NO3
• Molecular Weight: 239.12 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethanol
• InChI: InChI=1S/C8H5F4NO3/c9-5-2-1-4(3-6(5)13(15)16)7(14)8(10,11)12/h1-3,7,14H
• InChI Key: FQNUCFISRJQPHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C(F)(F)F)O)[N+](=O)[O-])F

Description

2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol is a chemical compound with the molecular formula C8H5F4NO3 and a molecular weight of 239.12 g/mol . This compound is characterized by the presence of trifluoromethyl and nitrophenyl groups, which contribute to its unique chemical properties.

Preparation Methods

The synthesis of 2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol typically involves the reaction of trifluoroacetaldehyde with 4-fluoro-3-nitrobenzaldehyde under specific conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent, followed by purification steps to isolate the desired product. Industrial production methods may involve bulk custom synthesis and procurement .

Chemical Reactions Analysis

2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitro and fluoro positions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The trifluoromethyl and nitrophenyl groups play a crucial role in its reactivity and binding affinity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biochemical effects .

Comparison with Similar Compounds

Similar compounds to 2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol include:

2,2,2-Trifluoro-1-(4-nitrophenyl)ethanol: Differing by the absence of the fluoro group on the phenyl ring.

2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine: Differing by the presence of an amine group instead of a hydroxyl group.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and physical properties .